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Compound of Interest

Compound Name: Terbium carbonate

Cat. No.: B1605804

CAS Number: 100587-96-0

This technical guide provides an in-depth overview of terbium (lll) carbonate hydrate, a key
inorganic compound in advanced materials science and biomedical research. Aimed at
researchers, scientists, and professionals in drug development, this document details the
compound's chemical and physical properties, synthesis and analysis protocols, and its
burgeoning applications, particularly in the realm of bioimaging and as a precursor for
functional nanoparticles.

Chemical and Physical Properties

Terbium (111) carbonate hydrate is a white, solid compound that is insoluble in water. It is a
hydrated salt, with a variable number of water molecules in its structure. The compound is
primarily utilized as a high-purity source of terbium for various applications and can be readily
converted to other terbium compounds, such as the oxide, through calcination.

Identification and Purity
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Property Value Reference
CAS Number 100587-96-0 (11121131141
Molecular Formula Th2(CO3)3:xH20 [1][2]
Anhydrous Molecular Weight 497.88 g/mol [11[2]

EC Number 228-002-9

MDL Number MFCD00149234

Purity (Metals Basis) >99.9% [1]

Typical Impurity Profile (99.9% Purity)

The following table summarizes the typical levels of metallic impurities found in a 99.9% pure

sample of terbium (Ill) carbonate hydrate, as determined by Inductively Coupled Plasma (ICP)

analysis.
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Concentration

Concentration

Element Element
(ppm) (ppm)

Gd 200 Fe 10
Dy 200 Ni 7
Y 70 Sm 5
Ca 70 Er 6
Si 20 Ho 10
Na <1l La <1
Mg <1 Ce <1
Al 1 Pr <1
K 1 Nd <1
Ti 1 Eu <1
\% <1 Tm <1
Cr <1 Yb <1
Mn 2 Lu <1
Co <1 Pb <1
Cu <1 Th <04
Zn 2 U <04
Bi <1l

ngcontent-ng-c4139270029="" class="ng-star-inserted">

Source: Thermo Fisher Scientific, Certificate of Analysis
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Experimental Protocols
Synthesis of Terbium (lll) Carbonate Nanoparticles

This protocol describes a precipitation method for the synthesis of terbium (IIl) carbonate
nanoparticles.

Materials:

o Terbium (Ill) nitrate pentahydrate (Tb(NO3)3-5H20)
e Sodium carbonate (Naz2COs)

» Deionized water

Procedure:

Prepare a solution of terbium (l11) nitrate in deionized water.
o Prepare a separate solution of sodium carbonate in deionized water.

o Under vigorous stirring, add the sodium carbonate solution dropwise to the terbium (111)
nitrate solution.

o A white precipitate of terbium (lll) carbonate hydrate will form immediately.

o Continue stirring the mixture for a predetermined time to ensure complete reaction and
control particle size.

o Collect the precipitate by centrifugation or filtration.

e Wash the precipitate multiple times with deionized water to remove any unreacted
precursors and byproducts.

e Dry the resulting terbium (I1l) carbonate nanoparticles in an oven at a low temperature (e.g.,
60-80 °C) to remove excess water.

Thermal Decomposition to Terbium Oxide Nanoparticles
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Terbium (Ill) carbonate hydrate can be thermally decomposed to produce terbium oxide
nanoparticles, which are often the desired material for many applications. This process is
typically monitored using thermogravimetric analysis (TGA) and differential scanning
calorimetry (DSC).

General Procedure:

e Place a known amount of the dried terbium (lIl) carbonate hydrate powder into a crucible
suitable for high-temperature applications.

o Heat the sample in a furnace or TGA instrument under a controlled atmosphere (e.g., air or

an inert gas like argon).
e The decomposition generally proceeds in stages:

o Dehydration: Loss of water molecules, typically occurring at temperatures up to around
230°C.[5]

o Decarbonation: Decomposition of the carbonate to form terbium oxide. This process starts
at temperatures above 300°C and can continue up to 1000°C for complete conversion.[5]

e The final product is terbium (II1,IV) oxide (Tb4O7), a dark brown to black powder.[6]

TGA/DSC Profile of a Mixed Rare Earth Carbonate: A study on mixed rare earth carbonates
showed a strong endothermic peak around 70°C due to the evaporation of adsorbed water. The
decomposition of the carbonate started after 300°C, with significant weight loss occurring up to
1000°C.[5] Complete conversion to oxides was achieved by holding the temperature at 850°C

for one hour.[5]
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Thermal Decomposition Pathway of Terbium (I1l) Carbonate Hydrate.

Surface Functionalization of Terbium Oxide
Nanoparticles for Bioimaging

This is a general protocol for the surface functionalization of terbium oxide nanoparticles to
render them suitable for biological applications such as bioimaging.

Materials:

Terbium oxide (Tbh4O7) nanoparticles

A coating agent (e.g., polyethylene glycol [PEG]-derived ligand)[7]

Appropriate solvents (e.g., chloroform, toluene, acetone, water)[7]

A base (e.g., triethylamine)[7]
Procedure:
o Disperse the terbium oxide nanoparticles in a suitable organic solvent.

e Add a solution of the PEG-derived ligand and a small amount of base to the nanoparticle
dispersion.
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o Shake the mixture gently to facilitate the coating of the nanopatrticles.

» Dilute the mixture with additional solvents and water.

o Separate the aqueous layer containing the now water-soluble, functionalized nanoparticles.
* Remove any remaining organic solvents, for example, by using a rotary evaporator.

e The resulting PEGylated terbium oxide nanoparticles will have improved colloidal stability in
physiological media, making them suitable for in vivo applications.[7]

Applications in Drug Development and Research

The unique luminescent properties of terbium make it a valuable tool in biomedical research,
particularly in the development of probes for bioimaging.

Luminescence Mechanism: The "Antenna Effect"

Terbium (Ill) ions themselves are poor absorbers of light. To achieve the bright green
luminescence characteristic of terbium, they are often complexed with organic molecules
known as "antennas" or "sensitizers". This process, known as the "antenna effect," is crucial for
their application in bioimaging.

The mechanism involves the following steps:

Excitation: The organic antenna molecule absorbs incident light (typically UV) and is excited
to a higher energy state.

 Intersystem Crossing: The excited antenna molecule undergoes intersystem crossing to a
triplet state.

» Energy Transfer: The energy from the triplet state of the antenna is transferred to the terbium
(111) ion, exciting it.

o Emission: The excited terbium (Il) ion relaxes to its ground state by emitting a photon,
resulting in its characteristic green luminescence.
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The "Antenna Effect" for Terbium (lll) Luminescence.

Bioimaging and Theranostics
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Terbium-based nanoparticles are increasingly being explored for theranostics, an approach that
combines therapy and diagnostics. Their strong luminescence allows for their use in various
imaging modalities, including fluorescence imaging.[8] Furthermore, these nanopatrticles can
be functionalized to specifically target diseased tissues, such as tumors, for both imaging and
targeted drug delivery. The antimicrobial properties of terbium nanoparticles are also under
investigation.

Experimental Workflow for Bioimaging Probe
Development

The development of a terbium-based bioimaging probe from terbium (lIl) carbonate hydrate
follows a logical progression from basic material synthesis to a functional biological tool.
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Workflow for Developing a Bioimaging Probe from Terbium (Ill) Carbonate Hydrate.

Safety and Handling
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Terbium (Ill) carbonate hydrate is a hygroscopic solid. It should be handled in a well-ventilated

area, and personal protective equipment, including gloves and safety glasses, should be worn.
Care should be taken to avoid the formation of dust. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a foundational understanding of terbium (I1l) carbonate hydrate
for its application in research and development. Its role as a versatile precursor for functional
nanomaterials positions it as a compound of significant interest for future innovations in
materials science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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